Cas no 364732-86-5 ((R)-An-Phanephos)

• Product Name: (R)-An-Phanephos
• CAS No: 364732-86-5
• Molecular Formula: C₄₄H₄₂O₄P₂
• Molecular Weight: 696.7494
• MDL: MFCD16294982
• CID: 3166019
• PubChem ID: 59762669

(R)-An-Phanephos Properties

Names and Identifiers

• (R)-An-Phanephos
• R-An-Phanephos
• (S)-An-Phanephos
• (S)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane
• E76949
• (S)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane S-An-Phanephos
• 364796-54-3
• {14-[BIS(4-METHOXYPHENYL)PHOSPHANYL]TRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4(16),5,7(15),10,13-HEXAEN-5-YL}BIS(4-METHOXYPHENYL)PHOSPHANE
• (S)-4,12-Bis[di(4-methoxyphenyl)phosphino][2.2]paracyclophane
• CS-0085231
• [11-bis(4-methoxyphenyl)phosphanyl-5-tricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaenyl]-bis(4-methoxyphenyl)phosphane
• (R)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane R-An-Phanephos
• S-An-Phanephos
• E74547
• MFCD16294982
• SCHEMBL14114920
• (R)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane
• 364732-86-5

• MDL： MFCD16294982
• InChIKey： JALREJYREHTOKW-UHFFFAOYSA-N
• Inchi： 1S/C44H42O4P2/c1-45-35-13-21-39(22-14-35)49(40-23-15-36(46-2)16-24-40)43-29-31-5-9-33(43)11-7-32-6-10-34(12-8-31)44(30-32)50(41-25-17-37(47-3)18-26-41)42-27-19-38(48-4)20-28-42/h5-6,9-10,13-30H,7-8,11-12H2,1-4H3
• SMILES： P(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C1C([H])=C2C([H])=C([H])C=1C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])P(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 696.25583381 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 696.25583381 g/mol
• Heavy Atom Count: 50
• Complexity: 855
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 36.9
• Molecular Weight: 696.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives